Cas no 696642-67-8 (2(3H)-Furanone,4,4-diethyldihydro-3-hydroxy-, (3S)-)
696642-67-8 structure
Product Name:2(3H)-Furanone,4,4-diethyldihydro-3-hydroxy-, (3S)-
CAS No:696642-67-8
MF:C8H14O3
MW:158.194962978363
CID:500734
PubChem ID:11367154
Update Time:2025-04-19
2(3H)-Furanone,4,4-diethyldihydro-3-hydroxy-, (3S)- Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Furanone,4,4-diethyldihydro-3-hydroxy-, (3S)-
- 2(3H)-Furanone, 4,4-diethyldihydro-3-hydroxy-, (3S)- (9CI)
- (S)-4,4-Diethyl-3-hydroxydihydrofuran-2(3H)-one
- 696642-67-8
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- Inchi: 1S/C8H14O3/c1-3-8(4-2)5-11-7(10)6(8)9/h6,9H,3-5H2,1-2H3/t6-/m1/s1
- InChI Key: YSEVXTPQLOXXKJ-ZCFIWIBFSA-N
- SMILES: O1C([C@H](C(CC)(CC)C1)O)=O
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.5Ų
2(3H)-Furanone,4,4-diethyldihydro-3-hydroxy-, (3S)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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